Cas no 1705547-13-2 (1-(2-ethoxybenzenesulfonyl)-3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine)

• Product Name: 1-(2-ethoxybenzenesulfonyl)-3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine
• CAS No: 1705547-13-2
• MF: C₂₂H₂₄FN₃O₄S
• MW: 445.5071
• CID: 5347012
• Update Time: 2025-07-09

1-(2-ethoxybenzenesulfonyl)-3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine Chemical and Physical Properties

Names and Identifiers

• 5-[[1-(2-ethoxyphenyl)sulfonylpiperidin-3-yl]methyl]-3-(2-fluorophenyl)-1,2,4-oxadiazole
• 5-((1-((2-ethoxyphenyl)sulfonyl)piperidin-3-yl)methyl)-3-(2-fluorophenyl)-1,2,4-oxadiazole
• 1-(2-ethoxybenzenesulfonyl)-3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine

• Inchi： 1S/C22H24FN3O4S/c1-2-29-19-11-5-6-12-20(19)31(27,28)26-13-7-8-16(15-26)14-21-24-22(25-30-21)17-9-3-4-10-18(17)23/h3-6,9-12,16H,2,7-8,13-15H2,1H3
• InChI Key： HEAJSJGLIXNZFR-UHFFFAOYSA-N
• SMILES： S(C1=C([H])C([H])=C([H])C([H])=C1OC([H])([H])C([H])([H])[H])(N1C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C2=NC(C3=C([H])C([H])=C([H])C([H])=C3F)=NO2)C1([H])[H])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 676
• XLogP3: 4.1
• Topological Polar Surface Area: 93.9

Additional information on 1-(2-ethoxybenzenesulfonyl)-3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine

Comprehensive Analysis of 1-(2-ethoxybenzenesulfonyl)-3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine (CAS 1705547-13-2)

The compound 1-(2-ethoxybenzenesulfonyl)-3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine (CAS 1705547-13-2) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular structure, featuring a 1,2,4-oxadiazole core and a piperidine moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its structural resemblance to other bioactive molecules.

One of the key features of this compound is its sulfonyl group, which is known to enhance binding affinity to target proteins. The presence of a fluorophenyl substituent further adds to its pharmacological profile, as fluorine atoms are often used to improve metabolic stability and bioavailability. These attributes make CAS 1705547-13-2 a subject of ongoing studies in drug discovery, particularly in areas such as central nervous system (CNS) disorders and inflammatory diseases.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by the need for more effective treatments for complex diseases. 1-(2-ethoxybenzenesulfonyl)-3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine aligns with this trend, as its structure offers multiple sites for chemical modification, enabling the development of derivatives with tailored properties. This flexibility is particularly valuable in the context of personalized medicine, where customized therapeutic solutions are increasingly sought after.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step reactions, including the formation of the 1,2,4-oxadiazole ring and subsequent functionalization of the piperidine scaffold. Researchers have explored various synthetic routes to optimize yield and purity, with recent advancements focusing on green chemistry principles to minimize environmental impact. This aligns with the growing emphasis on sustainable drug development in the pharmaceutical industry.

The compound's potential applications extend beyond therapeutics. Its unique structural features make it a valuable tool in chemical biology, where it can be used to probe biological systems and elucidate mechanisms of action. Additionally, its fluorescence properties, attributed to the fluorophenyl group, open doors for its use in imaging techniques and diagnostic assays. These diverse applications highlight the versatility of CAS 1705547-13-2 in both academic and industrial settings.

As the scientific community continues to explore the capabilities of this compound, questions such as "What are the pharmacokinetic properties of 1-(2-ethoxybenzenesulfonyl)-3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine?" and "How does its structure-activity relationship compare to other oxadiazole derivatives?" are frequently raised. Addressing these inquiries will be crucial for unlocking its full potential and advancing its translation into clinical applications.

In conclusion, 1-(2-ethoxybenzenesulfonyl)-3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine represents a fascinating area of research with broad implications for drug discovery and chemical biology. Its intricate design and multifunctional nature position it as a compound of significant interest, warranting further investigation to fully understand its capabilities and applications.